Cas no 113849-14-2 (2-Furancarboxaldehyde,4-hydroxy-5-nitro-)

• Product Name: 2-Furancarboxaldehyde,4-hydroxy-5-nitro-
• CAS No: 113849-14-2
• MF: C₅H₃NO₅
• MW: 157.081021547318
• CID: 130304
• PubChem ID: 45083940
• Update Time: 2025-04-19

2-Furancarboxaldehyde,4-hydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,4-hydroxy-5-nitro-
• 2-Furancarboxaldehyde, 4-hydroxy-5-nitro- (9CI)
• AT37867
• 113849-14-2
• 4-Hydroxy-5-nitrofuran-2-carbaldehyde
• 2-Furancarboxaldehyde, 4-hydroxy-5-nitro-
• DB-270084

• Inchi： 1S/C5H3NO5/c7-2-3-1-4(8)5(11-3)6(9)10/h1-2,8H
• InChI Key： MSCCTOKBJZRLSL-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(=C1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 157.00109
• Monoisotopic Mass: 157.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 93.58